Cas no 62247-29-4 (3-amino-2-(pyridin-3-yl)propan-1-ol)

• Product Name: 3-amino-2-(pyridin-3-yl)propan-1-ol
• CAS No: 62247-29-4
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD18802561
• CID: 1636617
• PubChem ID: 193997
• Update Time: 2025-04-24

3-amino-2-(pyridin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• b-(aminomethyl)-3-Pyridineethanol
• 3-Pyridineethanol, beta-(aminomethyl)-
• beta-(Aminomethyl)-3-pyridineethanol
• 3-amino-2-pyridin-3-ylpropan-1-ol
• 3-amino-2-(3-pyridinyl)-1-propanol
• 3-amino-2-(pyridin-3-yl)propan-1-ol
• AKOS017413440
• DTXSID60977820
• 3-amino-2-(3-pyridyl)propan-1-ol;[1,1'-Biphenyl]-4,4'-dicarbaldehyde
• 62247-29-4
• A835604
• EN300-200939
• SCHEMBL6093444

• MDL： MFCD18802561
• Inchi： 1S/C8H12N2O/c9-4-8(6-11)7-2-1-3-10-5-7/h1-3,5,8,11H,4,6,9H2
• InChI Key： AECOXKVRWBFZRU-UHFFFAOYSA-N
• SMILES： OCC(C1C=NC=CC=1)CN

Computed Properties

• Exact Mass: 152.09506
• Monoisotopic Mass: 152.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.136
• Boiling Point: 322.4°C at 760 mmHg
• Flash Point: 148.8°C
• Refractive Index: 1.564
• PSA: 59.14

Additional information on 3-amino-2-(pyridin-3-yl)propan-1-ol

Introduction to b-(aminomethyl)-3-Pyridineethanol (CAS No. 62247-29-4)

b-(aminomethyl)-3-Pyridineethanol, identified by its Chemical Abstracts Service (CAS) number 62247-29-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a pyridine core substituted with an aminomethyl group at the β-position and a hydroxyl group at the 3-position, has garnered attention due to its versatile structural framework and potential applications in drug discovery and molecular design.

The molecular structure of b-(aminomethyl)-3-Pyridineethanol consists of a pyridine ring, which is a heterocyclic aromatic system known for its stability and reactivity. The presence of an aminomethyl group (-CH₂NH₂) at the β-position introduces nucleophilic properties, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the hydroxyl group (-OH) at the 3-position provides further functionalization possibilities, enabling the compound to participate in various chemical reactions such as esterification, etherification, and condensation reactions.

In recent years, b-(aminomethyl)-3-Pyridineethanol has been explored in the development of novel pharmaceutical agents. Its structural features make it a promising candidate for designing molecules with potential therapeutic effects. For instance, pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The aminomethyl group can serve as a linker or a side chain that enhances binding affinity and selectivity, while the hydroxyl group can be modified to improve solubility and pharmacokinetic properties.

One of the most compelling aspects of b-(aminomethyl)-3-Pyridineethanol is its utility in constructing more intricate scaffolds. Researchers have leveraged this compound to synthesize analogs of known bioactive molecules, aiming to enhance their efficacy or reduce side effects. The pyridine ring itself is a common motif in many drugs, including antiviral, antibacterial, and anticancer agents. By incorporating b-(aminomethyl)-3-Pyridineethanol into these structures, scientists can fine-tune the pharmacological profile of their candidates.

Recent studies have highlighted the compound's role in developing kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. Kinases are enzymes that play a key role in cell signaling pathways, and inhibiting their activity can disrupt abnormal cell growth and inflammation. The nitrogen atom in the pyridine ring and the amine group in b-(aminomethyl)-3-Pyridineethanol provide multiple sites for interaction with kinase active sites, making it an attractive scaffold for drug design. Additionally, modifications to the hydroxyl group can further optimize binding interactions.

The synthesis of b-(aminomethyl)-3-Pyridineethanol involves multi-step organic reactions that highlight its synthetic versatility. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines or condensation reactions involving appropriate precursors. These synthetic strategies not only produce b-(aminomethyl)-3-Pyridineethanol but also demonstrate its potential as a building block for more complex molecules.

In conclusion, b-(aminomethyl)-3-Pyridineethanol (CAS No. 62247-29-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features enable it to serve as an intermediate in synthesizing novel drug candidates targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow further.